Cas no 2396580-17-7 (2-Propen-1-one, 1-[1-(phenylmethyl)-1,9-diazaspiro[5.5]undec-9-yl]-)

• Product Name: 2-Propen-1-one, 1-[1-(phenylmethyl)-1,9-diazaspiro[5.5]undec-9-yl]-
• CAS No: 2396580-17-7
• MF: C₁₉H₂₆N₂O
• MW: 298.422544956207
• CID: 5269512
• Update Time: 2025-10-29

2-Propen-1-one, 1-[1-(phenylmethyl)-1,9-diazaspiro[5.5]undec-9-yl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-[1-(phenylmethyl)-1,9-diazaspiro[5.5]undec-9-yl]-

• Inchi： 1S/C19H26N2O/c1-2-18(22)20-14-11-19(12-15-20)10-6-7-13-21(19)16-17-8-4-3-5-9-17/h2-5,8-9H,1,6-7,10-16H2
• InChI Key： XHDCPEFFCWPLND-UHFFFAOYSA-N
• SMILES： C(N1CCC2(N(CC3=CC=CC=C3)CCCC2)CC1)(=O)C=C

Additional information on 2-Propen-1-one, 1-[1-(phenylmethyl)-1,9-diazaspiro[5.5]undec-9-yl]-

Compound CAS No. 2396580-17-7: 2-Propen-1-one, 1-[1-(phenylmethyl)-1,9-diazaspiro[5.5]undec-9-yl]

The compound with CAS No. 2396580-17-7, commonly referred to as 2-propen-1-one, 1-[1-(phenylmethyl)-1,9-diazaspiro[5.5]undec-9-yl], is a highly specialized organic compound with unique structural and functional properties. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings sharing a single atom. The spiro[5.5]undec framework in this molecule is particularly notable for its rigid and planar structure, which contributes to its stability and reactivity in various chemical reactions.

The phenylmethyl group attached to the spiro system introduces additional aromaticity and electronic effects, enhancing the compound's ability to participate in π-interactions and other non-covalent interactions. These properties make it a valuable building block in organic synthesis, particularly in the development of complex molecules with tailored functionalities.

Recent studies have highlighted the potential of this compound in the field of drug discovery. Its unique structure allows for the creation of bioisosteres and mimics of natural products, which are crucial in designing novel therapeutic agents. For instance, researchers have explored its use as a scaffold for constructing antimicrobial agents and anti-inflammatory drugs, leveraging its ability to modulate key biological pathways.

In addition to its pharmaceutical applications, this compound has shown promise in the realm of material science. Its rigid spiro structure makes it an ideal candidate for designing advanced materials with specific mechanical and electronic properties. For example, it has been employed as a precursor in the synthesis of self-healing polymers and light-responsive materials, which are increasingly sought after in modern technology.

The synthesis of CAS No. 2396580-17-7 involves a multi-step process that typically begins with the preparation of the spiro system through intramolecular cyclization reactions. The introduction of the phenylmethyl group is achieved via nucleophilic substitution or coupling reactions, depending on the specific conditions and desired stereochemistry. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

From an analytical standpoint, this compound can be characterized using a variety of techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods provide critical insights into its molecular structure, purity, and stability under different conditions.

In terms of safety and handling, while this compound is not classified as a hazardous material under current regulations, it is recommended to follow standard laboratory protocols when working with it. Proper ventilation and personal protective equipment should be used to minimize exposure risks.

Looking ahead, ongoing research continues to uncover new applications for CAS No. 2396580-17-7 across diverse fields such as biochemistry, nanotechnology, and green chemistry. Its versatility as a building block makes it an invaluable tool for scientists aiming to push the boundaries of modern chemical innovation.